AbstractSince they were first synthesized in 1940, siloxanes have been widely exploited by the cosmetic, construction, pharmaceutical, and food industries. Global siloxane production has grown steadily throughout the decades and now exceeds 10 million tons per year. This production growth has resulted in greater environmental spillover, whose adverse impacts are still being studied. Yet, a growing body of reports, government policies, and scientific investigations agree that volatile organic silicon compounds are some of the most noxious forms of siloxane chemistry. Environmental remediation of siloxanes is challenging; therefore, it is strategically advantageous to intercept and treat siloxanes before they reach the environment. Wastewater treatment plants are a primary collection point for siloxanes that originate from the residential sector, where siloxane products are consumed and rinsed away in copious quantities (e.g. cosmetics and personal care products). However, conventional wastewater treatment often cannot entirely remove siloxanes, which means a substantial portion still reaches the environment. There are advanced treatment technologies that target siloxanes (e.g. physical/chemical absorption and membrane separation); however, these technologies substantially increase the treatment cost. Therefore, researchers are pursuing other siloxane treatment strategies, including new biological approaches. This review provides a fresh look at the history, societal importance, and environmental impacts of siloxanes and the methods used to treat them. The review calls upon a wide array of research to compare and critically evaluate these treatment strategies – old and new – using basic concepts of sustainability as criteria.

AbstractRemoving recalcitrant organic contaminants from the soil via sustainable and environmentally friendly technologies are essential for environment and human health. Microbial enzyme is a promising biocatalyst, particularly in environmental bioremediation. To improve their stability and catalytic ability, enzymes are often immobilized on supporting materials. Nevertheless, the most appropriate immobilization technology and supporting materials must be selected in advance to achieve high eco-remediation efficiency. This review highlighted the recent advances and provided the future perspectives of immobilization techniques and supporting materials, with particular attention on ensuring basic features and possibilities of immobilized enzymes for eco-remediation of organic contaminated soil. The bioavailability, biodegradability and high cost of immobilized carriers have limited their industrial application and commercialization in remediation of organic contaminated soil, which was hereby thoroughly reviewed. Finally, future directions, including minimizing enzyme production costs, inexpensive and scalable immobilization carriers, and methods, were highlighted to offer new perspectives on the eco-remediation of organic contaminated soil.

AbstractThe massive application of agrochemicals and associated environmental residues greatly threaten human health. Cardiac dysfunction, as a major contributing factor to human mortality, is increasingly reported in health risk assessments to be associated with agrochemical exposure. In this mini-review, we summarize the cardiotoxicity of various agrochemicals including herbicides, insecticides, fungicides, and acaricides on zebrafish embryos/larvae and systematically discuss the role of cardiac development-related pathway disorders, imbalance in Ca2+ homeostasis, mitochondrial dysfunction, and general negative effects such as oxidative stress and apoptosis. Moreover, the crosstalk identified in combined analysis of predisposing factors of cardiac dysfunction not only explains the coexistence of multiple negative effects after agrochemical exposure, but also helps researchers identify key factors in predisposing cardiotoxicity as well as provides a theoretical basis for the diagnosis and treatment of certain congenital cardiac diseases.

AbstractAntibiotics in ecosystems stimulate the emergence and development of antibiotic-resistant bacteria and genes, consequently posing tremendous health risks to wildlife species and humans. Laccase, a multicopper-containing oxidoreductase, is capable of nonspecifically catalyzing oxidization of multiple hazardous micropollutants, including antibiotics, with O2 as the terminal electron acceptor. Thus, laccase is recognized as a promising “green and sustainable biocatalyst” for the decontamination of antibiotics. Recently, great efforts have been made to design and exploit immobilized laccase to tackle antibiotics in the environment. In this review, the occurrence, fate, and ecological risks of antibiotics in environmental matrices are described. Moreover, the immobilized laccase-evoked removal of antibiotics, owing to immobilization technology reinforcing the stability and reusability of free laccase in bioremediation, is examined in details. In particular, advances in laccase-provoked transformation mechanisms (i.e. oxidative decomposition and radical polymerization) of antibiotics are highlighted, and a valuable guideline beneficial to large-scale practical applications is provided. Furthermore, evaluation of the intermediate products of antibiotics and their ecotoxicity in different laccase-enabled treatments is summarized. Finally, new directions for the application of laccase for effective antibiotic removal are envisaged, and several future directions to address the challenges are proposed.

AbstractFe-bearing clay minerals are widely distributed in soils, sediments, and rocks, representing a significant Fe pool in the Earth’s crust. The electron transfer (ET) from/to structural Fe in clay minerals is a crucial electron and energy flux in the natural environment, which drives numerous biogeochemical processes and contaminant transformation. Depending on the types and properties of both clay minerals and exogenous reactants as well as aqueous chemistry, the ET processes could involve interfacial ET through edge/basal planes and interior ET inside clay minerals. This paper reviews the important ET reactions between Fe-bearing clay minerals and various reactants, including Fe-cycling microbes, redox-active organic compounds, and heavy metals. Moreover, we discuss the physical-chemical mechanisms of interfacial and interior ET processes and develop models to illustrate the thermodynamic and kinetic constraints on the ET rate and extent. On this basis, we emphasize the environmental implications of ET associated with clay minerals, such as their roles in serving as biogeobatteries for biogeochemical processes and contaminant transformation, coevolution with microbes, and regulation of greenhouse gas formation. Finally, research needs are proposed to advance our molecular-scale understanding of ET processes and utilize them for environmental mitigation and human health.

AbstractViruses, with an estimated abundance of 1031 on Earth, are an important component of soil ecosystems. As obligate parasites that entirely depend on hosts for reproduction and survival, viruses have been linked to microbial community diversity and metabolic activities in soil. Emerging evidence indicates that soil viruses influence a broad-spectrum of processes that sustain soil biodiversity, biogeochemical cycling, fertility, and plant health. Research on soil viruses is in its early stages. Even observational assessments of viral ecology such as abundance, diversity, distribution, life strategies, ecological relevance, and functions, are only just beginning to be revealed. In this review, we summarize the state of knowledge concerning the potential function(s) of soil viruses and how they likely influence microbial community composition, nutrient cycles, and carbon dynamics for example. As major drivers of microbial mortality and functioning across a wide range of spatial and temporal scales, soil viruses appear to be key regulators of cellular metabolism and microbial community properties and as well as biogeochemical processes critical to ecosystem function. We conclude that soil viruses are an indispensable component of soil ecology demanding further investigation. Defining abiotic interactions of viruses within the soil environment, revealing the virus-host interaction networks, and elucidating the roles of soil viruses in carbon and nutrient cycling are but a few of the many aspects of soil viral ecology worthy of future investigation. A more complete view of viral participation in soil food webs in the face of a changing climate will lead to improved management of soil ecosystem services and environmental sustainability.

AbstractIn recent years, there has been growing interest in the varied applications of nanobubble technology. Given their unique physicochemical properties, such as minuscule size ( 60%). NB technology can also maintain high aqueous phase dissolved oxygen levels compared to conventional aeration, as demonstrated in hydroponics and intensive crop farming, where NB-treated water led to increases in plant yields (10–40%). However, a concise and comprehensive source of information on the fundamental mechanisms involving NB technology is lacking. As NB applications advance into the biological frontier, these mechanisms serve as critical knowledge areas toward understanding the NB–biomolecular and cellular mechanisms of action. In addition, mass transfer performance is not stringently assessed. To advance and summarize current understanding, this review provides an updated, in-depth discussion of the fundamental mechanisms and performance of NB technologies for various applications in environmental and agricultural fields. Mechanistic details focusing on electrostatic and hydrophobic attachment, the formation of ROS, and gas–liquid mass transfer are discussed. This review further outlines the opportunities and challenges and concludes with important research needs in NB technology.

AbstractWith the climate change and urbanization, the area of cultivated land is decreasing, and crops are also subjected to various biological and abiotic stresses. How to improve crop yield and stress resistance has become an urgent agricultural production problem that must be solved. Hydrogen has the characteristics of being green and clean, which has great advantages and is significant for the development of modern agriculture and sustainable agriculture. This paper reviews the effects of hydrogen on plant growth and development, stress resistance, and postharvest preservation, which has not been systematically reviewed. And the regulatory network for hydrogen to exert plant effects, involving miRNA, DNA expression, hormone changes, protein modification regulation, reactive oxygen species, and various gas signal molecules. As a simple and safe treatment method, hydrogen rich water (HRW) has a certain application prospect in agriculture. Finally, the development and practice of hydrogen agriculture are prospected.

AbstractThe increasing consumption of antiepileptic drugs (AEDs) has led to their widespread presence in aquatic environments, which poses a serious threat to human health and aquatic organisms. However, there is currently lack of a review to provide basic data and research directions for future scholars. This article was carried out to summarize toxicity, analytical methods, concentrations, transformation mechanisms and fate of AEDs and their metabolites/transformation products in aquatic environments according to existing literature. AEDs and their metabolites/transformation products were widely found in surface water, groundwater and drinking water with concentrations from ng L−1-μg L−1. AEDs at environmentally relevant concentrations have affected aquatic ecosystem, and partial AEDs could commonly cause the damage of antioxidant capacity for some aquatic organisms. The transformation of AEDs was always in the direction of oxidation, and hydroxylated and ketonizated products were conductive objectives in three pathways including human body, microorganisms and water treatment processes as the difference of transformation pathways was also observed. AEDs were supposed to dominate the concentration distribution in water phase than in sediment phase due to their chemical properties. Furthermore, photolysis was a main process for AEDs in the photic zone of receiving waters. Meanwhile, the current deficiencies of AEDs research are also pointed out. It is mainly reflected in the insufficient toxicity data and incomplete transformation pathways of AEDs and their metabolites/transformation products, which will underestimate their environmental hazards. Finally, the article also pointed out that more attention should be paid to identifying transformation products combining mechanisms analysis with nontarget analysis.

AbstractBiological remediation including bioremediation and phytoremediation has been used to remediate contaminated sites due to their cost-effectiveness, energy conservation, and environmental friendliness. There are 24 articles in Critical Reviews in Environmental Science and Technology (CREST) from 2018 to 2022 focusing on this topic. Bioremediation employs microorganisms to modify and/or degrade contaminants, while phytoremediation uses plants to remove, contain, and/or change contaminants. They cover different contaminants including traditional (nutrients, petroleum hydrocarbons, organo-pesticides, plastics, and heavy metals such as Cd, Cr, Pb and U) and emerging contaminants (pharmaceutical and personal care products, and perfluoroalkyl and polyfluoroalkyl substances). However, these remediation technologies have limitations in applications including lengthy periods, environmental sensitivity, nutrient deficiency and contaminant toxicity. Therefore, improvement strategies including immobilization of microbial/microalgal cells, construction of microbial/microalgal consortia, and use of amendments have been employed to overcome its drawbacks. Further studies should focus on cost-effective strategies to enhance the efficiency of biological remediation and their environmental adaptability, especially under extreme environments and with emerging contaminants. Microbes, microalgae and plants with good contaminant removal capability should be coupled with engineering practices based on their interactive mechanisms among bio-association and contaminants at molecular levels.